Cas no 2580208-44-0 (methyl 7,7-difluoro-2-azabicyclo4.1.0heptane-5-carboxylate)

• Product Name: methyl 7,7-difluoro-2-azabicyclo4.1.0heptane-5-carboxylate
• CAS No: 2580208-44-0
• MF: C₈H₁₁F₂NO₂
• MW: 191.17524933815
• CID: 5604695
• PubChem ID: 165888119
• Update Time: 2025-05-23

methyl 7,7-difluoro-2-azabicyclo4.1.0heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580208-44-0
• methyl 7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylate
• EN300-27725469
• methyl 7,7-difluoro-2-azabicyclo4.1.0heptane-5-carboxylate

• Inchi： 1S/C8H11F2NO2/c1-13-7(12)4-2-3-11-6-5(4)8(6,9)10/h4-6,11H,2-3H2,1H3
• InChI Key： GOOMYBOYMNECFG-UHFFFAOYSA-N
• SMILES： FC1(C2C1C(C(=O)OC)CCN2)F

Computed Properties

• Exact Mass: 191.07578492g/mol
• Monoisotopic Mass: 191.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 7,7-difluoro-2-azabicyclo4.1.0heptane-5-carboxylate

Methyl 7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylate (CAS No. 2580208-44-0): A Comprehensive Overview

Methyl 7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylate, identified by its CAS number 2580208-44-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique bicyclic structure and fluorinated substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The chemical structure of methyl 7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylate consists of a seven-membered azabicycloalkane core, which is a privileged scaffold in drug design due to its ability to mimic natural product motifs and exhibit favorable pharmacokinetic properties. The presence of two fluorine atoms at the 7-position further enhances the molecule's metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated heterocycles in drug discovery. Studies have demonstrated that the incorporation of fluorine atoms into azabicycloalkanes can modulate electronic properties, improve lipophilicity, and enhance binding interactions with enzymes and receptors. This has led to increased interest in compounds like methyl 7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylate as potential leads for the development of new medications.

In the context of medicinal chemistry, the carboxylate ester group in methyl 7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylate serves as a versatile functional handle for further chemical modifications. This group can be readily converted into other pharmacophores, such as amides or sulfonamides, through classical synthetic transformations. Such modifications are crucial for optimizing drug-like properties and improving therapeutic efficacy.

One of the most compelling aspects of methyl 7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylate is its potential as a building block for more complex drug candidates. Researchers have leveraged its rigid bicyclic framework to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation pathways. These findings underscore the importance of structural diversity in drug discovery and highlight the utility of fluorinated azabicycloalkanes.

The synthesis of methyl 7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the azabicycloalkane core requires careful consideration of reaction conditions and stereochemistry to ensure high yields and enantiopurity. Recent reports have described innovative synthetic strategies that employ transition metal-catalyzed reactions and asymmetric methods to access these complex scaffolds efficiently.

The pharmacological profile of methyl 7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylate is still being elucidated through preclinical studies. Initial investigations have revealed interesting interactions with biological targets, suggesting potential therapeutic applications in areas such as central nervous system disorders and metabolic diseases. Further research is needed to fully understand its mechanism of action and optimize its pharmacological properties.

The impact of fluorine substitution on the biological activity of azabicycloalkanes has been a topic of extensive research. Fluorine atoms can influence both the physical chemical properties and the electronic distribution within a molecule, leading to enhanced binding affinity and improved metabolic stability. This has made fluorinated azabicycloalkanes valuable tools in medicinal chemistry for designing next-generation drugs.

In conclusion, methyl 7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylate (CAS No. 2580208-44-0) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, position it as a valuable scaffold for designing novel therapeutic agents.